Cas no 1133123-02-0 (4-Bromo-2-iodo-benzoic Acid)

4-Bromo-2-iodo-benzoic Acid structure
4-Bromo-2-iodo-benzoic Acid structure
Product Name:4-Bromo-2-iodo-benzoic Acid
CAS No:1133123-02-0
MF:C7H4BrIO2
MW:326.913933753967
MDL:MFCD12767500
CID:1028196
PubChem ID:19091504
Update Time:2025-04-20

4-Bromo-2-iodo-benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-iodobenzoic acid
    • 4-Bromo-2-iodo-benzoic Acid
    • Benzoic acid, 4-bromo-2-iodo-
    • 2-Iodo-4-bromobenzoic acid
    • 4-Bromo-2-iodobenzoicacid
    • PubChem13466
    • 2-Iodo-4-bromobenzoicacid
    • JYNKVVLDGGRVFE-UHFFFAOYSA-N
    • STL555225
    • CK1064
    • BBL101429
    • AM82916
    • AS00147
    • SY041365
    • BC003752
    • AB0030591
    • ST24043390
    • CS-0
    • Z607863674
    • CS-0067143
    • AKOS005258610
    • 1133123-02-0
    • AS-813/43501592
    • EN300-67484
    • MFCD12767500
    • SCHEMBL12302451
    • 4-Bromo-2-iodo-benzoic acid;4-Bromo-2-iodobenzoic acid
    • AS-18832
    • DTXSID20597987
    • MDL： MFCD12767500
    • Inchi： 1S/C7H4BrIO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
    • InChI Key： JYNKVVLDGGRVFE-UHFFFAOYSA-N
    • SMILES： IC1C=C(C=CC=1C(=O)O)Br

Computed Properties

  • Exact Mass: 325.84400
  • Monoisotopic Mass: 325.84394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.8

Experimental Properties

  • Density: 2.331
  • Melting Point: 183-186°C
  • Boiling Point: 355.8℃ at 760 mmHg
  • Refractive Index: 1.69
  • PSA: 37.30000
  • LogP: 2.75190

4-Bromo-2-iodo-benzoic Acid Security Information

4-Bromo-2-iodo-benzoic Acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Bromo-2-iodo-benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Apollo Scientific
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 1133123-02-0 95+%
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 £18.00 2025-02-20
Apollo Scientific
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4-Bromo-2-iodobenzoic acid
 1133123-02-0 95+%
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 £59.00 2025-02-20
Apollo Scientific
OR55547-100g
4-Bromo-2-iodobenzoic acid
 1133123-02-0 95+%
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 £232.00 2025-02-20
Apollo Scientific
OR40655-1g
4-Bromo-2-iodobenzoic acid
 1133123-02-0 97%
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 £15.00 2025-02-20
Apollo Scientific
OR40655-5g
4-Bromo-2-iodobenzoic acid
 1133123-02-0 97%
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